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Compound of Interest

Compound Name: NPD10084

Cat. No.: B2864983 Get Quote

Essential Safety and Handling Guide for
NPD10084
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of NPD10084. As a selective inhibitor of pyruvate kinase M2

(PKM2), NPD10084 is a valuable tool in cancer research, and adherence to strict safety

measures is paramount to ensure the well-being of laboratory personnel and the integrity of

experimental outcomes.

Immediate Safety Information
NPD10084, with the chemical name (4-Methoxy-1H-indol-2-yl)(1,3,4,5-tetrahydro-2H-

pyrido[4,3-b]indol-2-yl)methanone, requires careful handling due to its potential health hazards.

The following table summarizes the key safety information derived from its Safety Data Sheet

(SDS).
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Identifier Value

Chemical Name
(4-Methoxy-1H-indol-2-yl)(1,3,4,5-tetrahydro-

2H-pyrido[4,3-b]indol-2-yl)methanone

CAS Number 1040706-91-9

Molecular Formula C21H19N3O2

Molecular Weight 345.4 g/mol

Solubility Soluble in DMSO

Hazard Classifications (GHS)

Hazard Category Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
Category 3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling NPD10084 to

minimize exposure risk.
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Protection Type Specific Requirement

Eye Protection Safety goggles with side-shields.

Hand Protection
Chemical-resistant protective gloves (e.g.,

nitrile).

Skin and Body Protection
Impervious clothing, such as a fully buttoned lab

coat.

Respiratory Protection
A suitable respirator is required. Use only

outdoors or in a well-ventilated area.

Operational and Disposal Plans
Handling and Storage:

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1] Wash hands thoroughly

after handling.[1] Do not eat, drink, or smoke when using this product.[1] Use only in a well-

ventilated area, preferably within a chemical fume hood.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Spill Management:

In the event of a spill, immediately evacuate the area and ensure proper ventilation. Wearing

the prescribed PPE, contain the spill using an inert absorbent material. Collect the absorbed

material into a sealed container for proper disposal.

Disposal Plan:

Dispose of NPD10084 and any contaminated materials as hazardous waste in accordance with

local, state, and federal regulations. Do not dispose of down the drain or into the environment.

Emergency Procedures
First Aid Measures:
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Exposure Route Immediate Action

If on Skin Wash with plenty of soap and water.[1]

If Inhaled
Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[1]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

If Swallowed
Rinse mouth.[1] Do NOT induce vomiting. Call a

physician.

Experimental Workflow for Handling NPD10084
The following diagram outlines the standard procedure for safely handling NPD10084 in a

laboratory setting.
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Caption: Standard workflow for handling NPD10084.

Signaling Pathway Inhibition by NPD10084
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NPD10084 functions by inhibiting the non-glycolytic signaling of PKM2. This diagram illustrates

the targeted signaling pathway.
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Caption: NPD10084 inhibits PKM2 and related signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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